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Compound of Interest

Compound Name: Sq-109

Cat. No.: B1681080 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

SQ-109, an investigational antitubercular agent. The following procedural guidance is intended

to ensure the safety of laboratory personnel and to provide a clear, operational framework for

the use of this compound.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper handling of SQ-109 is critical to minimize exposure and ensure a safe laboratory

environment. The following personal protective equipment and engineering controls are

mandatory when working with this compound.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Lab coat or other protective clothing

to prevent skin contact.

Respiratory Protection

For operations where dusts or aerosols may be

generated, a NIOSH-approved respirator with

an appropriate particulate filter is recommended.

Use in a well-ventilated area is essential.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory.

For procedures with a potential for aerosolization, a chemical fume hood is recommended.

Health Hazard Information
SQ-109 is an investigational compound, and the full toxicological properties may not be known.

The following information is based on available data.

Potential Health Effects:

Exposure Route Potential Effects

Inhalation
May be harmful if inhaled. May cause

respiratory tract irritation.

Skin Contact
May be harmful if absorbed through the skin.

May cause skin irritation.

Eye Contact May cause eye irritation.

Ingestion May be harmful if swallowed.
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First Aid Measures:

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Operational and Disposal Plans
A systematic approach to the handling and disposal of SQ-109 is essential for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is 2-8°C.

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

Avoid breathing vapors, mist, or gas.

Sweep up the spilled material, avoiding dust generation, and place it in a suitable, closed

container for disposal.
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Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not allow the product to enter drains.

Contaminated packaging should be disposed of as unused product.

Experimental Workflow for Handling SQ-109
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of SQ-
109 in a laboratory setting.

Mechanism of Action Signaling Pathway
SQ-109 is an ethambutol analogue that is thought to act by inhibiting MmpL3, a mycobacterial

membrane protein essential for the transport of trehalose monomycolate, a precursor to

mycolic acid. This disruption of the cell wall synthesis pathway ultimately leads to bacterial cell

death.
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Caption: A simplified signaling pathway illustrating the inhibitory effect of SQ-109 on the MmpL3

transporter, leading to the disruption of mycobacterial cell wall synthesis.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for SQ-109].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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